molecular formula C6H12O3 B8754231 2-(1,3-Dioxan-2-yl)ethanol CAS No. 5465-07-6

2-(1,3-Dioxan-2-yl)ethanol

Cat. No. B8754231
CAS RN: 5465-07-6
M. Wt: 132.16 g/mol
InChI Key: LYTNHFVPHUPKGE-UHFFFAOYSA-N
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Description

2-(1,3-Dioxan-2-yl)ethanol is a useful research compound. Its molecular formula is C6H12O3 and its molecular weight is 132.16 g/mol. The purity is usually 95%.
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properties

CAS RN

5465-07-6

Product Name

2-(1,3-Dioxan-2-yl)ethanol

Molecular Formula

C6H12O3

Molecular Weight

132.16 g/mol

IUPAC Name

2-(1,3-dioxan-2-yl)ethanol

InChI

InChI=1S/C6H12O3/c7-3-2-6-8-4-1-5-9-6/h6-7H,1-5H2

InChI Key

LYTNHFVPHUPKGE-UHFFFAOYSA-N

Canonical SMILES

C1COC(OC1)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

When hydrogenating 3-hydroxypropanal to 1,3-propanediol on a large industrial scale, it is vital, with regard to the economic viability of the hydrogenation process and the quality of the product, for conversion and selectivity to be as close as possible to 100%. The 1,3-propanediol may be separated from the water as well as remaining 3-hydroxypropanal and secondary products contained in the product stream by distillation after the hydrogenation. However, this distillative separation is rendered very difficult by residual 3-hydroxypropanal and secondary products and may even become impossible due to reactions between the residual 3-hydroxypropanal and 1,3-propanediol to yield acetals such as 2-(2′-hydroxyethyl)-1,3-dioxane (HED), which have a boiling point close to the boiling point of 1,3-propanediol. Thus, the lower the conversion and selectivity, the poorer the achievable product quality.
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